![molecular formula C14H16N4O2S B2796161 N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide CAS No. 899752-03-5](/img/structure/B2796161.png)
N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as CP-673451 and is a potent inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2).
Scientific Research Applications
Synthesis and Characterization
Synthetic Approaches
Research has focused on the design and synthesis of N-substituted derivatives of 1,3,4-oxadiazole and acetamide derivatives, showcasing multifunctional moieties for enhanced biological activities. Techniques such as IR, EI-MS, 1H NMR, and 13C NMR have been employed for structural elucidation, indicating the versatility and applicability of these methods in crafting compounds with potential pharmacological benefits (K. Nafeesa et al., 2017).
Molecular Docking and Biological Evaluation
Novel 1,3,4-oxadiazole derivatives have been evaluated for their binding and inhibitory effects against targets like epidermal growth factor receptor (EGFR), tubulin, and enzymes like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), highlighting the compound's potential in targeting various biological pathways relevant to diseases (M. Faheem, 2018).
Biological Applications
Antimicrobial and Anticancer Properties
Research has demonstrated the antimicrobial and hemolytic activities of N-substituted 1,3,4-oxadiazole derivatives, with certain compounds showing promising activity against gram-negative and gram-positive bacterial strains. This suggests their potential in developing new antimicrobial agents (A. Rehman et al., 2016). Additionally, derivatives have been synthesized and screened for cytotoxicity on cancer cell lines, highlighting the anticancer properties of such compounds (A. Vinayak et al., 2014).
Enzyme Inhibition
The synthesis of oxadiazole derivatives has also been explored for enzyme inhibition properties, including acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), providing insights into potential treatments for conditions like Alzheimer's disease and myasthenia gravis (Václav Pflégr et al., 2022).
properties
IUPAC Name |
N-cyclopentyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O2S/c19-12(16-11-3-1-2-4-11)9-21-14-18-17-13(20-14)10-5-7-15-8-6-10/h5-8,11H,1-4,9H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRRRHSYQLLNCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.